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Compound of Interest

Compound Name: 5-(Bromomethyl)undecane

Cat. No.: B151729

This guide provides essential, step-by-step procedures for the safe handling and disposal of 5-
(Bromomethyl)undecane (CAS No. 85531-02-8), a halogenated hydrocarbon used in
synthetic chemistry. Adherence to these protocols is critical for ensuring laboratory safety,
protecting environmental integrity, and maintaining regulatory compliance. The causality behind
each recommendation is explained to empower researchers with the knowledge to manage
chemical waste streams effectively.

Hazard Profile and Chemical Characteristics

5-(Bromomethyl)undecane is a combustible liquid that is classified as a skin and eye irritant.
[1][2] As a brominated aliphatic hydrocarbon, its primary hazards and disposal pathway are
dictated by its halogen content and its incompatibility with certain chemical classes.
Understanding these properties is the foundation of its safe management.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b151729?utm_src=pdf-interest
https://www.benchchem.com/product/b151729?utm_src=pdf-body
https://www.benchchem.com/product/b151729?utm_src=pdf-body
https://www.benchchem.com/product/b151729?utm_src=pdf-body
https://www.tcichemicals.com/BE/en/sds/B5721_EU_6N.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/5-_Bromomethyl_undecane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151729?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Property Data Source(s)
CAS Number 85531-02-8 [3][4]
Molecular Formula C12H2sBr [3B1141[5]

Appearance

Colorless to light yellow liquid

GHS Hazard Statements

H227: Combustible liquidH315:

Causes skin irritationH319:

Causes serious eye irritation

[1]2]

Chemical Class

Halogenated Hydrocarbon

[6]

Incompatibilities

Strong oxidizing agents

[7]

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is necessary to mitigate the risks of skin/eye irritation and

potential exposure to vapors. The selection of equipment depends on the scale of the

operation.
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Causality: The requirement for enhanced eye and body protection during large-volume

transfers or spills is due to the increased risk of splashes.[10] The use of specific glove

materials is determined by their breakthrough time and compatibility with halogenated

hydrocarbons.

Spill Management Protocol

Immediate and correct response to a spill is critical to prevent exposure and environmental

contamination. The procedure varies based on the spill's magnitude.

Spill Response Decision Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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